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Compound of Interest

Compound Name: Norfluoxetine Oxalate

Cat. No.: B169555 Get Quote

Application Notes and Protocols for
Norfluoxetine Oxalate CRM
For Researchers, Scientists, and Drug Development Professionals

Introduction
Norfluoxetine is the primary active metabolite of the selective serotonin reuptake inhibitor

(SSRI) fluoxetine, a widely prescribed antidepressant. As a Certified Reference Material

(CRM), norfluoxetine oxalate provides a calibrated standard for use in a variety of analytical

applications, including but not limited to:

Pharmacokinetic and toxicokinetic studies: To accurately quantify norfluoxetine

concentrations in biological matrices such as plasma, serum, and urine.

Metabolic studies: To investigate the metabolic pathways of fluoxetine.

Forensic analysis and clinical toxicology: For the identification and quantification of

norfluoxetine in casework and patient samples.

Quality control of pharmaceutical preparations: To ensure the identity and purity of active

pharmaceutical ingredients and finished products.
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This document provides detailed protocols for the proper handling, dissolution (where

applicable), and use of norfluoxetine oxalate CRM. Adherence to these guidelines is crucial

for maintaining the integrity and certified properties of the reference material, ensuring accurate

and reproducible analytical results.

Quantitative Data and Properties
The following table summarizes the key quantitative information for norfluoxetine oxalate
CRM. Users should always refer to the Certificate of Analysis (CoA) provided by the

manufacturer for lot-specific values.

Property Value Source

Chemical Name

γ-[4-(trifluoromethyl)phenoxy]-

benzenepropanamine,

monoethanedioate

[1]

Molecular Formula C₁₆H₁₆F₃NO • C₂H₂O₄ [1]

Formula Weight 385.3 g/mol [1]

CAS Number 107674-50-0 [1]

Storage Temperature -20°C [1]

Stability
≥ 4 years (when stored

correctly)
[1]

Common Formulation 1 mg/mL solution in methanol [1][2]

Appearance
White to off-white crystalline

solid (neat form)

Primary Application Mass Spectrometry [1]

Experimental Protocols
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Proper handling and storage are paramount to preserving the certified nature of the CRM.
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Upon Receipt:

Visually inspect the packaging for any signs of damage.

Verify that the product details on the label match the order and the Certificate of Analysis

(CoA).

Record the date of receipt, lot number, and initial condition of the CRM in a dedicated

logbook.

Storage:

Store the CRM at the manufacturer-recommended temperature of -20°C in its original,

unopened packaging.[1]

Protect the CRM from light and moisture.

General Handling:

Allow the CRM container to equilibrate to room temperature before opening to prevent

condensation.

Use calibrated analytical balances and volumetric glassware for all weighing and dilution

steps.

Handle the CRM in a well-ventilated area, preferably within a fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab

coat, and chemical-resistant gloves.

Protocol for Handling Pre-dissolved Norfluoxetine
Oxalate CRM Solution (1 mg/mL in Methanol)
Many suppliers provide norfluoxetine oxalate CRM as a certified solution.

Objective: To prepare working standards by diluting the certified stock solution.

Materials:
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Norfluoxetine oxalate CRM (1 mg/mL in methanol)

HPLC-grade methanol or other appropriate solvent

Calibrated micropipettes and tips

Volumetric flasks (Class A)

Vortex mixer

Procedure:

Allow the CRM ampoule or vial to reach ambient temperature.

Carefully open the container.

Using a calibrated micropipette, withdraw the required volume of the stock solution.

Dispense the stock solution into a volumetric flask containing a portion of the desired

diluent.

Bring the solution to the final volume with the diluent.

Cap the flask and mix thoroughly by inversion and/or using a vortex mixer.

Label the working standard with the concentration, preparation date, and initials of the

analyst.

Store the prepared working standards at an appropriate temperature (typically 2-8°C or

-20°C for short-term and long-term storage, respectively), protected from light.

Protocol for Dissolving Solid Norfluoxetine Oxalate CRM
This protocol is for preparing a primary stock solution from a neat (solid) CRM.

Objective: To accurately prepare a stock solution of known concentration.

Materials:
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Norfluoxetine oxalate CRM (solid form)

HPLC-grade methanol

Analytical balance (readable to at least 0.01 mg)

Weighing paper or boat

Spatula

Volumetric flask (Class A)

Sonicator (optional, but recommended)

Procedure:

Place the volumetric flask and the CRM container in the weighing area to allow them to

equilibrate to the ambient temperature.

Accurately weigh the desired amount of norfluoxetine oxalate CRM using an analytical

balance.

Carefully transfer the weighed solid to the volumetric flask.

Add a small amount of HPLC-grade methanol to the flask (approximately 50-70% of the

final volume).

Gently swirl the flask to dissolve the solid. If necessary, use a sonicator for a few minutes

to ensure complete dissolution.

Allow the solution to return to room temperature.

Add methanol to the calibration mark of the volumetric flask.

Cap the flask and invert it multiple times to ensure a homogenous solution.

Calculate the exact concentration of the stock solution based on the weighed mass and

the final volume.
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Transfer the stock solution to a labeled, amber glass vial with a PTFE-lined cap.

Store the stock solution at -20°C, protected from light.

Safety and Disposal
Safety Precautions:

Consult the Safety Data Sheet (SDS) before handling the material.

Avoid inhalation of dust or vapors.

Prevent contact with skin and eyes.

In case of accidental exposure, follow the first-aid measures outlined in the SDS.

Disposal:

Dispose of unused CRM and solutions in accordance with local, state, and federal

regulations for chemical waste.[3]

Do not dispose of down the drain unless permitted by local regulations.

Empty containers should be triple-rinsed with an appropriate solvent before disposal.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for preparing working standards from a

solid norfluoxetine oxalate CRM.
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Caption: Workflow for preparing norfluoxetine oxalate CRM standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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